N-(4-anilinophenyl)-N'-benzylthiourea

• IUPAC Name: 1-(4-anilinophenyl)-3-benzylthiourea
• InChI: InChI=1S/C20H19N3S/c24-20(21-15-16-7-3-1-4-8-16)23-19-13-11-18(12-14-19)22-17-9-5-2-6-10-17/h1-14,22H,15H2,(H2,21,23,24)
• InChI Key: TVSGDFITMSQBAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)NC3=CC=CC=C3
• Molecular Formula: C20H19N3S
• Molecular Weight: 333.5 g/mol

Description

N-(4-anilinophenyl)-N'-benzylthiourea, commonly known as BTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thiourea derivative and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of BTU is not fully understood. However, it is believed that BTU interacts with various cellular targets such as enzymes, receptors, and DNA. BTU has been found to inhibit the activity of certain enzymes such as tyrosinase and acetylcholinesterase. It has also been found to bind to DNA and cause structural changes.
Biochemical and Physiological Effects:
BTU has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines such as breast cancer and lung cancer. BTU has also been found to have antifungal and antibacterial properties. In addition, BTU has been found to exhibit antioxidant activity and has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

BTU has several advantages for lab experiments. It is a relatively simple compound to synthesize and purify. It also has a wide range of biological activities, making it a useful tool for various research applications. However, there are also some limitations to using BTU in lab experiments. It has low solubility in water, which can make it challenging to work with. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on BTU. One area of interest is its potential as a drug candidate. BTU has been found to have antitumor and antifungal properties, making it a promising candidate for drug development. Another area of interest is its use as a fluorescent probe. BTU has been found to exhibit fluorescence properties, making it a useful tool for bioimaging and sensing. Finally, further research is needed to fully understand the mechanism of action of BTU and its interactions with various cellular targets.

Synthesis Methods

The synthesis of BTU involves the reaction of aniline and benzyl isothiocyanate in the presence of a base such as potassium carbonate. The resulting product is then purified using various methods such as recrystallization or column chromatography. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

BTU has been extensively studied for its potential applications in scientific research. It has been found to have various biological activities such as antitumor, antifungal, and antibacterial properties. BTU has also been used as a ligand for metal ions and has been found to exhibit fluorescence properties. These properties make BTU a useful tool for various research applications such as drug discovery, bioimaging, and sensing.